molecular formula C12H16N2O2 B8397267 3-Amino-4-cyclobutylamino-benzoic acid methyl ester

3-Amino-4-cyclobutylamino-benzoic acid methyl ester

Cat. No.: B8397267
M. Wt: 220.27 g/mol
InChI Key: PWTKPVJHKQRCJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-cyclobutylamino-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16N2O2

Molecular Weight

220.27 g/mol

IUPAC Name

methyl 3-amino-4-(cyclobutylamino)benzoate

InChI

InChI=1S/C12H16N2O2/c1-16-12(15)8-5-6-11(10(13)7-8)14-9-3-2-4-9/h5-7,9,14H,2-4,13H2,1H3

InChI Key

PWTKPVJHKQRCJI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)NC2CCC2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-cyclobutylamino-3-nitro-benzoic acid methyl ester (18.959, 56.3 mmol) in ethyl alcohol (300 ml) in a Parr shaker was added 10% Pd/C (0.67 g). The reaction was subjected to an atmosphere of hydrogen (50 psi) until the consumption of hydrogen ceased (2 hours). The reaction mixture was filtered through a pad of Celite® and concentrated to give 15.94 g of 3-Amino-4-cyclobutylamino-benzoic acid methyl ester as a solid.
Name
4-cyclobutylamino-3-nitro-benzoic acid methyl ester
Quantity
56.3 mmol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
0.67 g
Type
catalyst
Reaction Step One

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